1-[5-Methyl-2-(oxiranylmethoxy)phenyl]ethanone

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 1-[5-methyl-2-(oxiran-2-ylmethoxy)phenyl]ethanone
• InChI: InChI=1S/C12H14O3/c1-8-3-4-12(11(5-8)9(2)13)15-7-10-6-14-10/h3-5,10H,6-7H2,1-2H3
• InChI Key: VGYYITDSVPAQJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC2CO2)C(=O)C

Description

1-[5-Methyl-2-(oxiranylmethoxy)phenyl]ethanone is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[5-Methyl-2-(oxiranylmethoxy)phenyl]ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[5-Methyl-2-(oxiranylmethoxy)phenyl]ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred mixture of 20 parts of 1-(2-hydroxy-5-methylphenyl)ethanone, 50.5 parts of (chloromethyl)oxirane and 40 parts of methanol are added dropwise 25 parts of sodium methoxide solution 30%. Upon completion, stirring is continued for 1 hour at room temperature. The reaction mixture is filtered and the filtrate is evaporated. The residue is dissolved in methylbenzene. The latter is washed with water, dried, filtered and evaporated. The residue is distilled, yielding 15 parts (55%) of 1-[5-methyl-2-(oxiranylmethoxy)phenyl]ethanone; bp. 140°-150° C. at 0.3 mm. pressure.